benzoic acid [(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] ester

• Molecular Formula: C25H26O3
• Molecular Weight: 374.5 g/mol
• IUPAC Name: [(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] benzoate
• InChI: InChI=1S/C25H26O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8,10,15,20-22H,7,9,11-14H2,1H3/t20?,21?,22?,25-/m0/s1
• InChI Key: HKUKRSLIEVXDMS-DJYNTIJESA-N
• Isomeric SMILES: C[C@]12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5
• Synonyms: estrone benzoate

Description

Benzoic acid [(13S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] ester is a steroid. It derives from a hydride of an estrane.

Scientific Research Applications

Synthesis and Chemical Properties

• Valverde et al. (2013) described the synthesis of an aromatic steroid derivative involving benzoic acid. The method offers advantages like good yields, simple procedures, and low cost. This research contributes to our understanding of the synthesis processes involving benzoic acid derivatives (Valverde et al., 2013).
• The study of 4-Hydroxy[1-13C]Benzoic Acid by Lang et al. (2003) explored the synthesis and properties of this benzoic acid derivative, revealing its potential for various chemical applications (Lang et al., 2003).

Structural Analysis and Spectroscopy

• Takač et al. (2004) conducted FT-IR and NMR spectroscopic studies on salicylic acid derivatives. These studies are crucial for understanding the molecular structure and interactions of benzoic acid derivatives (Takač et al., 2004).

Pharmaceutical and Biological Research

• Xu et al. (2020) investigated the pharmacokinetics of a specific benzoic acid derivative in rats, contributing to our understanding of how these compounds behave in biological systems (Xu et al., 2020).

Environmental and Food Science Applications

• Del Olmo et al. (2017) discussed benzoic acid and its derivatives in the context of their occurrence in foods and as additives. This research is significant for understanding the environmental and dietary presence of these compounds (Del Olmo et al., 2017).